2-(4-Chlorophenyl)-4,5-dimethylthiazole
Overview
Description
2-(4-Chlorophenyl)-4,5-dimethylthiazole (4CPT) is an organic compound belonging to the class of thiazoles. It is an aromatic heterocyclic compound containing sulfur and nitrogen atoms, and is used in a variety of scientific research applications. 4CPT is a colorless solid that is insoluble in water and has a molecular formula of C9H9ClNS. It is a commonly used chemical in organic synthesis and is used as a reagent in the synthesis of other compounds.
Scientific Research Applications
Anticancer Drug Development
The compound has been used in the development of anticancer drugs. A study characterized the molecular structure of the synthesized anticancer drug 2-(4-chlorophenyl)-5-(pyrrolidin-1-yl)-2H-1,2,3-triazole-4-carboxylic acid and its anionic form . The study used quantum chemical methods to optimize their monomer, cyclic dimer, and stacking forms .
Molecular Docking with MMP-2 Receptor
The compound has been used in molecular docking with the MMP-2 metalloproteinase receptor . This process helps to understand how the molecule interacts with the amino acids of the receptor .
Vibrational Spectra Analysis
The compound has been used in the analysis of vibrational spectra . The study found a good agreement between the IR and Raman bands experimentally observed in the solid state with those calculated theoretically .
Organic Thin Film Development
The compound has been used in the development of organic thin films . These films were prepared by thermal evaporation technique and their structural properties were determined by X-ray diffraction and scanning electron microscopy .
Optical Properties Analysis
The compound has been used in the analysis of optical properties . The study found that the optical band gap of the samples decreased with the increase of annealing temperatures .
Catalyst for Various Reactions
The compound has been used as a catalyst for a variety of reactions. For example, it has been used in Diels-Alder reactions.
Polymerization Agent
The compound has been used as a polymerization agent. This application is important in the synthesis of various polymers.
Synthesis of Organic Compounds
The compound has been used as a reagent in the synthesis of various organic compounds. These include pharmaceuticals and agrochemicals.
properties
IUPAC Name |
2-(4-chlorophenyl)-4,5-dimethyl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNS/c1-7-8(2)14-11(13-7)9-3-5-10(12)6-4-9/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCNMLUBMFJDZID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenyl)-4,5-dimethylthiazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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